Cas no 127593-28-6 ([(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ))
![[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) structure](https://www.kuujia.com/scimg/cas/127593-28-6x300.png)
127593-28-6 structure
[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ)
[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) Properties
Names and Identifiers
-
- Palladium,[(1S)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-kP]]dichloro-, (SP-4-2)-
- Dichloro[(S)-2,2-bis(diphenylphosphino)-1,1-binaphthyl]palladium(II)
- Dichloro[(S)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II)
- ((S)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)dichloropalladium
- [(R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II) CHLORIDE
- [(S)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II)CHLORIDE
- Dichloro[(S)-(?)-2,2′-bis(diphenylphosphino)-1,1′-binaphthyl]palladium(II)
- Palladium, [(1S)-[1,1'-binaphthalene]-2,2'-diylbis[diphenylphosphine-κP]dichloro-, (SP-4-2)-
- [(R)-(+)-2,2-Bis(Diphenylphosphino)-1,1-Binaphthyl]Palladium(II) Chloride
- [(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ)
- Dichloro[(S)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II), 97%
- Dichloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II), min. 98%
- AKOS015914422
- Dichloro[2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II), 97%
- SCHEMBL365531
- dichloropalladium;[1-(2-diphenylphosphanylnaphthalen-1-yl)naphthalen-2-yl]-diphenylphosphane
- (R)-(+)-(2,2-Bis(Diphenylphosphino)-1,1-binaphthyl)palladium(II)chloride
- [(R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II)chloride
- ((R)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)dichloropalladium...
- [(R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II) chloride, 97%
- PALLADIUM, [(1S)-[1,1'-BINAPHTHALENE]-2,2'-DIYLBIS[DIPHENYLPHOSPHINE-KAPPAP]]DICHLORO-, (SP-4-2)-
- BINAP; PALLADIUM CHLORIDE
- ((S)-2,2\\'-Bis(diphenylphosphino)-1,1\\'-binaphthyl)dichloropalladium
- 127593-28-6
- [(R)-(+)-2,2/'-BIS(DIPHENYLPHOSPHINO)-1,1/'-BINAPHTHYL]PALLADIUM(II) CHLORIDE
- DICHLORO[(S)-(-)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II)
- AT37026
- DICHLORO[(R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II)
- Dichloro[(S)-()-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II)
- (S)-BINAP-PdCl2
- 2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYLPALLADIUM(II) CHLORIDE
- MFCD00075254
- DICHLORO[2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]PALLADIUM(II)
- 253157-79-8
- F10282
- [(R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]palladium(II) chloride
- 115826-95-4
- +Expand
-
- MFCD00075254
- VDHAUMFISVWIRX-UHFFFAOYSA-L
- InChI=1S/C44H32P2.2ClH.Pd/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;;;/h1-32H;2*1H;/q;;;+2/p-2
- Cl[Pd-2]1([P+](C2=CC=CC=C2)(C2=CC=CC=C2)C2C=CC3C=CC=CC=3C=2C2C3=CC=CC=C3C=CC=2[P+]1(C1=CC=CC=C1)C1=CC=CC=C1)Cl
Computed Properties
- 798.03900
- 0
- 0
- 7
- 798.03911g/mol
- 49
- 800
- 0
- 0
- 0
- 0
- 0
- 2
- 0Ų
Experimental Properties
- 10.78040
- 27.18000
- No data available
- >300 °C
- No data available
- No data available
- No data available
- Sensitive to air
[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) Price
[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) Suppliers
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
(CAS:127593-28-6)
CAI JING LI
18662931390
507167383@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:127593-28-6)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:127593-28-6)
TANG SI LEI
15026964105
2881489226@qq.com
[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ) Related Literature
-
Ilesha Avasthi,Shruti Khanna,Santosh K. Tripathi CrystEngComm, 2017,19, 5202-5213
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Shunsuke Sakurai,Kento Jo,Hikari Kinoshita,Mayu Esumi,Makiko Tanaka Org. Biomol. Chem., 2020,18, 7183-7187
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Yujie Zhang,Francisco de Azambuja,Tatjana N. Parac-Vogt Catal. Sci. Technol., 2023,13, 100-110
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Yu Chen,Zhong Shen,Holger Frey,Julia Pérez-Prieto,Salah-Eddine Stiriba Chem. Commun., 2005, 755-757
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Qi Liu,Song Gao,Lei Xu,Wenjing Yue,Chunwei Zhang,Hao Kan,Guozhen Shen Chem. Soc. Rev., 2022,51, 3341-3379
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8. Luminescent solar concentrators: challenges for lanthanide-based organic–inorganic hybrid materialsVerónica de Zea Bermudez,Sidney J. L. Ribeiro,Paulo S. André,Rute A. S. Ferreira,Luís D. Carlos J. Mater. Chem. A, 2014,2, 5580-5596
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Michael Filippi,Tim Möller,Liang Liang,Peter Strasser Energy Environ. Sci., 2023,16, 5265-5273
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Zhiping Wang,Liang Zhang,Robert I. Cukier,Yuxiang Bu Phys. Chem. Chem. Phys., 2010,12, 1854-1861
127593-28-6 ([(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ)) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:127593-28-6)[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ)
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99%
25g
580.0
atkchemica
(CAS:127593-28-6)[(S)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl]dichloropalladium(Ⅱ)
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95%+
1g/5g/10g/100g
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